1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine

• Molecular Formula: C21H23ClN2O3S
• Molecular Weight: 418.9 g/mol
• IUPAC Name: [1-(4-chlorophenyl)sulfonylpyrrolidin-2-yl]-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone
• InChI: InChI=1S/C21H23ClN2O3S/c22-17-10-12-18(13-11-17)28(26,27)24-15-5-9-20(24)21(25)23-14-4-3-7-16-6-1-2-8-19(16)23/h1-2,6,8,10-13,20H,3-5,7,9,14-15H2
• InChI Key: JZSIROUDPQQLIG-UHFFFAOYSA-N
• SMILES: C1CCN(C2=CC=CC=C2C1)C(=O)C3CCCN3S(=O)(=O)C4=CC=C(C=C4)Cl

Description

1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine, also known as SCH 23390, is a dopamine receptor antagonist that is widely used in scientific research. SCH 23390 is a potent and selective antagonist of the D1 dopamine receptor, which is involved in several physiological and pathological processes in the brain.

Mechanism of Action

1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 is a selective antagonist of the D1 dopamine receptor, which is a G protein-coupled receptor that is expressed in several regions of the brain. The D1 dopamine receptor is involved in several physiological processes, including motor control, reward, and learning and memory. 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 binds to the D1 dopamine receptor and prevents dopamine from binding to the receptor, thereby inhibiting the downstream signaling pathways that are activated by dopamine.
Biochemical and Physiological Effects:
1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has several biochemical and physiological effects that are related to its mechanism of action. For example, 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has been shown to reduce the locomotor activity of rats by blocking the D1 dopamine receptor. 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and amphetamine, by blocking the D1 dopamine receptor. In addition, 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has been shown to impair learning and memory in rats, which is consistent with the role of the D1 dopamine receptor in these processes.

Advantages and Limitations for Lab Experiments

1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has several advantages and limitations for lab experiments. One advantage is that it is a highly selective antagonist of the D1 dopamine receptor, which allows researchers to study the specific effects of blocking this receptor. Another advantage is that 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 is a potent antagonist, which allows researchers to use lower doses of the drug. However, one limitation is that 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has a relatively short half-life, which means that it must be administered frequently in order to maintain its effects. Another limitation is that 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 can have off-target effects, particularly at higher doses.

Future Directions

There are several future directions for research on 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390. One direction is to investigate the role of the D1 dopamine receptor in other physiological processes, such as circadian rhythms and stress responses. Another direction is to develop new compounds that are more potent and selective than 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390, which could be used to study the role of the D1 dopamine receptor in more detail. Finally, there is a need to investigate the potential therapeutic applications of D1 dopamine receptor antagonists, particularly in the treatment of drug addiction and other psychiatric disorders.

Synthesis Methods

1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 was first synthesized in the 1980s by a team of chemists at the pharmaceutical company Schering-Plough. The synthesis of 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 involves several steps, including the reaction of 1-(4-chlorophenyl)-2-pyrrolidinone with thionyl chloride to form 1-(4-chlorophenyl)-2-pyrrolidinyl chloromethyl ketone. This intermediate is then reacted with 1-(4-sulfamoylphenyl)pyrrolidine to form 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390.

Scientific Research Applications

1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 is widely used in scientific research to study the role of the D1 dopamine receptor in various physiological and pathological processes. For example, 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has been used to investigate the role of the D1 dopamine receptor in drug addiction, schizophrenia, and Parkinson's disease. 1-({1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinyl}carbonyl)-2,3,4,5-tetrahydro-1H-1-benzazepine 23390 has also been used to study the effects of dopamine on synaptic plasticity and learning and memory.